N-cyanopyridine-3-carboxamide
Overview
Description
N-Cyanopyridine-3-carboxamide (NCPC) is a heterocyclic compound with a wide range of applications in the field of organic synthesis. It has been used as a versatile starting material for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other fine chemicals. NCPC has also been used in the development of new catalysts and the preparation of materials for use in drug delivery systems.
Mechanism of Action
The mechanism of action of N-cyanopyridine-3-carboxamide is not fully understood. However, it is believed that N-cyanopyridine-3-carboxamide acts as a proton donor, donating a proton to the substrate molecule. This donation of a proton activates the substrate molecule, allowing it to undergo the desired reaction. The proton donation is believed to be facilitated by the presence of a carboxylic acid group, which is able to stabilize the protonated form of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-cyanopyridine-3-carboxamide have not been extensively studied. However, it is believed that N-cyanopyridine-3-carboxamide may have some anti-inflammatory and antioxidant properties. N-cyanopyridine-3-carboxamide has been shown to inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). In addition, N-cyanopyridine-3-carboxamide has been shown to reduce oxidative stress in cells by scavenging reactive oxygen species.
Advantages and Limitations for Lab Experiments
N-cyanopyridine-3-carboxamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and it is stable in aqueous solutions. In addition, N-cyanopyridine-3-carboxamide is non-toxic and has low solubility in organic solvents, making it suitable for use in a variety of laboratory experiments. However, N-cyanopyridine-3-carboxamide has some limitations for use in laboratory experiments. For example, it has a relatively low reactivity, meaning that it is not suitable for use in reactions that require high reactivity.
Future Directions
N-cyanopyridine-3-carboxamide has a wide range of potential applications in the field of organic synthesis, and there are many potential future directions for its use. One potential future direction is the development of novel catalysts based on N-cyanopyridine-3-carboxamide. N-cyanopyridine-3-carboxamide could also be used in the synthesis of polymers, such as polyurethanes and polyamides, for use in drug delivery systems. Additionally, N-cyanopyridine-3-carboxamide could be used to study the mechanism of action of various enzymes, as well as to develop new drugs for the treatment of various diseases. Finally, N-cyanopyridine-3-carboxamide could be used to study the biochemical and physiological effects of various compounds, such as anti-inflammatory and antioxidant compounds.
Synthesis Methods
N-cyanopyridine-3-carboxamide can be synthesized by several methods, including the reaction of pyridine with cyanide and a carboxylic acid, the reaction of pyridine with a carboxylic acid and carbon dioxide, and the reaction of pyridine with an amide and carbon dioxide. The most common method of synthesis is the reaction of pyridine with cyanide and a carboxylic acid. In this method, the carboxylic acid is reacted with pyridine in the presence of a base, such as sodium hydroxide, to form the pyridine carboxylic acid. The pyridine carboxylic acid is then reacted with cyanide to form the N-cyanopyridine-3-carboxamide.
Scientific Research Applications
N-cyanopyridine-3-carboxamide has been used in a variety of scientific research applications, including the study of enzyme catalyzed reactions, the synthesis of polymers, and the development of novel drug delivery systems. N-cyanopyridine-3-carboxamide has been used as a substrate for the study of various enzyme catalyzed reactions, such as the oxidation of alcohols and the hydrolysis of esters. N-cyanopyridine-3-carboxamide has also been used in the synthesis of polymers, such as polyurethanes and polyamides, and in the development of novel drug delivery systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-cyanopyridine-3-carboxamide can be achieved through a two-step process involving the reaction of 3-pyridinecarboxylic acid with cyanogen bromide followed by the reaction of the resulting intermediate with ammonia.", "Starting Materials": [ "3-pyridinecarboxylic acid", "cyanogen bromide", "ammonia" ], "Reaction": [ "Step 1: 3-pyridinecarboxylic acid is reacted with cyanogen bromide in the presence of a suitable solvent such as acetonitrile or dimethylformamide to yield the intermediate N-cyanopyridine-3-carboxylic acid bromide.", "Step 2: The intermediate N-cyanopyridine-3-carboxylic acid bromide is then reacted with ammonia in the presence of a suitable base such as sodium hydroxide or potassium carbonate to yield the final product N-cyanopyridine-3-carboxamide." ] } | |
CAS RN |
77849-43-5 |
Product Name |
N-cyanopyridine-3-carboxamide |
Molecular Formula |
C7H5N3O |
Molecular Weight |
147.1 |
Purity |
95 |
Origin of Product |
United States |
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